Cas no 179022-40-3 (4-Piperidinecarboxamide,N,2-dimethyl-, (2R-cis)- (9CI))
179022-40-3 structure
Product Name:4-Piperidinecarboxamide,N,2-dimethyl-, (2R-cis)- (9CI)
CAS No:179022-40-3
MF:C8H16N2O
MW:156.225441932678
CID:113049
PubChem ID:59032907
Update Time:2025-04-18
4-Piperidinecarboxamide,N,2-dimethyl-, (2R-cis)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarboxamide,N,2-dimethyl-, (2R-cis)- (9CI)
- 4-Piperidinecarboxamide,N,2-dimethyl-,(2R-cis)-(9CI)
- (2R,4R)-N,2-dimethylpiperidine-4-carboxamide
- 179022-40-3
- 752962-72-4
- 4-Piperidinecarboxamide,N,2-dimethyl-,cis-(9ci)
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- Inchi: 1S/C8H16N2O/c1-6-5-7(3-4-10-6)8(11)9-2/h6-7,10H,3-5H2,1-2H3,(H,9,11)/t6-,7-/m1/s1
- InChI Key: KXHBFEKHGBOVRW-RNFRBKRXSA-N
- SMILES: O=C([C@@H]1CCN[C@H](C)C1)NC
Computed Properties
- Exact Mass: 156.12600
- Monoisotopic Mass: 156.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1A^2
- XLogP3: 0
Experimental Properties
- PSA: 41.13000
- LogP: 0.84020
4-Piperidinecarboxamide,N,2-dimethyl-, (2R-cis)- (9CI) Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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